Cas no 173374-94-2 (Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-)

Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]- structure
173374-94-2 structure
Product Name:Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-
CAS No:173374-94-2
MF:C20H17N3O4S2
MW:427.496681928635
CID:147934
PubChem ID:9554122
Update Time:2025-04-19

Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[1,3-dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene]-
    • 173374-94-2
    • NSC-690404
    • CHEMBL1966750
    • N-(1-Methyl-3-(phenylsulfonyl)-1H-benzo[d]imidazol-2(3H)-ylidene)benzenesulfonamide
    • NSC690404
    • (NE)-N-[1-(benzenesulfonyl)-3-methyl-benzimidazol-2-ylidene]benzenesulfonamide
    • N-(1,3-Dihydro-1-methyl-3-(phenylsulfonyl)-2H-benzimidazol-2-ylidene)benzenesulfonamide
    • SCHEMBL979661
    • N-(1-Methyl-3-(phenylsulfonyl)-1,3-dihydro-2H-benzimidazol-2-ylidene)benzenesulfonamide
    • Inchi: 1S/C20H17N3O4S2/c1-22-18-14-8-9-15-19(18)23(29(26,27)17-12-6-3-7-13-17)20(22)21-28(24,25)16-10-4-2-5-11-16/h2-15H,1H3/b21-20+
    • InChI Key: ZRXATGJHZBPJSG-QZQOTICOSA-N
    • SMILES: S(C1C=CC=CC=1)(N1/C(=N/S(C2C=CC=CC=2)(=O)=O)/N(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 427.06621
  • Monoisotopic Mass: 427.066047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 817
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 104
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.396
  • Boiling Point: 616.097°C at 760 mmHg
  • Flash Point: 326.404°C
  • Refractive Index: 1.673
  • PSA: 87.12
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